Cas no 2060045-54-5 (1-acetyl-6-(propan-2-yloxy)-1,2,3,4-tetrahydroquinolin-4-one)

• Product Name: 1-acetyl-6-(propan-2-yloxy)-1,2,3,4-tetrahydroquinolin-4-one
• CAS No: 2060045-54-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD30476535
• CID: 5222298
• PubChem ID: 125425190
• Update Time: 2025-06-13

1-acetyl-6-(propan-2-yloxy)-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-6-(1-methylethoxy)-
• 1-acetyl-6-(propan-2-yloxy)-1,2,3,4-tetrahydroquinolin-4-one

• MDL： MFCD30476535
• Inchi： 1S/C14H17NO3/c1-9(2)18-11-4-5-13-12(8-11)14(17)6-7-15(13)10(3)16/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： JRDSREPUPUNSPO-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)C2=C(C=C(OC(C)C)C=C2)C(=O)CC1

Additional information on 1-acetyl-6-(propan-2-yloxy)-1,2,3,4-tetrahydroquinolin-4-one

Research Briefing on 1-acetyl-6-(propan-2-yloxy)-1,2,3,4-tetrahydroquinolin-4-one (CAS: 2060045-54-5)

The compound 1-acetyl-6-(propan-2-yloxy)-1,2,3,4-tetrahydroquinolin-4-one (CAS: 2060045-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a tetrahydroquinolinone core and an acetyl group at the 1-position. These structural elements contribute to its ability to interact with specific biological targets, making it a promising scaffold for drug development. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that 1-acetyl-6-(propan-2-yloxy)-1,2,3,4-tetrahydroquinolin-4-one exhibits notable activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, preliminary data suggest that the compound may modulate key signaling pathways involved in neuroinflammation, offering potential therapeutic benefits for conditions such as Alzheimer's disease.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability and clearance rates remain to be addressed. Researchers are currently exploring structural modifications to enhance these properties while maintaining the compound's biological efficacy.

The compound's mechanism of action is under active investigation, with recent studies employing computational modeling and X-ray crystallography to elucidate its binding interactions with target proteins. These efforts are expected to provide valuable insights for the design of next-generation derivatives with improved potency and selectivity.

In conclusion, 1-acetyl-6-(propan-2-yloxy)-1,2,3,4-tetrahydroquinolin-4-one represents a promising candidate for further development in the pharmaceutical industry. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in preclinical models. Future studies will be critical in determining its viability as a clinical candidate for treating complex diseases.